
(R)-GSK866 experimental protocol for in vitro
studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-GSK866

Cat. No.: B15611628 Get Quote

Mechanism of Action of (R)-GSK866
(R)-GSK866 is a selective glucocorticoid receptor (GR) agonist (SEGRA) that exhibits potent

anti-inflammatory properties with a reduced risk of metabolic side effects typically associated

with conventional glucocorticoids.[1] Its mechanism of action is centered on the differential

regulation of GR-mediated signaling pathways. Upon binding to the cytoplasmic GR, (R)-
GSK866 induces a conformational change, leading to the phosphorylation of GR at Serine 211

and its translocation into the nucleus.[2][3]

In the nucleus, the (R)-GSK866-GR complex primarily suppresses inflammatory gene

expression through a mechanism known as transrepression. This involves the interference with

the activity of pro-inflammatory transcription factors, most notably NF-κB.[4] Unlike classical

glucocorticoids, (R)-GSK866 has a reduced capacity to induce GR-mediated transactivation of

genes containing glucocorticoid response elements (GREs).[1] This selective action is thought

to underlie its improved safety profile, as many of the adverse effects of glucocorticoids are

linked to GRE-mediated transactivation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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